Cas no 117523-29-2 (3-(benzyloxy)pyridine-2-carboxylic acid)

• Product Name: 3-(benzyloxy)pyridine-2-carboxylic acid
• CAS No: 117523-29-2
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD13178190
• CID: 1032737
• PubChem ID: 15338186
• Update Time: 2025-06-15

3-(benzyloxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Benzyloxy)picolinic acid
• 3-phenylmethoxypyridine-2-carboxylic acid
• 3-(benzyloxy)pyridine-2-carboxylic acid
• A904211
• F2147-7978
• 2-PYRIDINECARBOXYLIC ACID, 3-(PHENYLMETHOXY)-
• DB-410261
• 117523-29-2
• SCHEMBL2426791
• BS-26418
• 3-(Benzyloxyl)-2-pyridinecarboxylic acid
• CS-0210052
• 3-(Benzyloxy)picolinicacid
• MWHFMAMJIYHCLW-UHFFFAOYSA-N
• AKOS010638003
• MB12360
• F94710
• 3-benzyloxypyridine-2-carboxylic acid
• DTXSID50571710

• MDL： MFCD13178190
• Inchi： 1S/C13H11NO3/c15-13(16)12-11(7-4-8-14-12)17-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,15,16)
• InChI Key： MWHFMAMJIYHCLW-UHFFFAOYSA-N
• SMILES： O(C1=CC=CN=C1C(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-(benzyloxy)pyridine-2-carboxylic acid

Comprehensive Overview of 3-(benzyloxy)pyridine-2-carboxylic acid (CAS No. 117523-29-2): Properties, Applications, and Industry Insights

3-(benzyloxy)pyridine-2-carboxylic acid (CAS No. 117523-29-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This pyridine derivative is characterized by its unique molecular structure, combining a benzyloxy group with a carboxylic acid functionality. Its versatility makes it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and material science.

The compound's CAS number 117523-29-2 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Researchers often search for "3-(benzyloxy)pyridine-2-carboxylic acid synthesis" or "CAS 117523-29-2 suppliers," reflecting its demand in fine chemical markets. Recent trends in green chemistry have also spurred interest in eco-friendly production methods for such intermediates, aligning with the industry's shift toward sustainable practices.

From a structural perspective, the benzyl-protected pyridine moiety offers exceptional stability during synthetic transformations, making it ideal for multi-step reactions. This property is particularly valuable in developing API intermediates (Active Pharmaceutical Ingredients), where controlled functionalization is essential. The compound's carboxylic acid group further enables diverse derivatization pathways, including amidation and esterification – processes frequently queried in organic chemistry forums and patent literature.

Analytical data for 117523-29-2 reveals high purity standards (>98% HPLC) in commercial batches, meeting stringent requirements for pharmaceutical-grade chemicals. Advanced characterization techniques like NMR spectroscopy and mass spectrometry confirm its molecular identity, addressing common quality verification needs among purchasers. Storage recommendations typically suggest anhydrous conditions at 2-8°C to maintain stability, a detail crucial for laboratory handling protocols.

In applied research, this compound features prominently in medicinal chemistry projects targeting neurological and metabolic disorders. Its structural motifs appear in patented compounds investigating kinase inhibition – a hot topic in cancer drug development circles. The benzyloxy group specifically contributes to enhanced blood-brain barrier penetration, explaining its utility in CNS drug design (Central Nervous System therapeutics).

The global market for 3-(benzyloxy)pyridine-2-carboxylic acid reflects growing R&D expenditures in biopharmaceuticals. Procurement specialists frequently compare "bulk pricing for CAS 117523-29-2" across vendors, while academic researchers seek "alternative synthetic routes" to optimize yields. Regulatory documentation, including Certificate of Analysis (CoA) templates and MSDS sheets, remains among the top-requested attachments for this chemical entity.

Emerging applications in material science leverage the compound's aromatic system for designing organic semiconductors and coordination complexes. Its ability to form stable chelates with transition metals answers growing demands in catalysis research and molecular electronics. Such interdisciplinary potential positions 117523-29-2 as a compound of continuing scientific interest beyond traditional pharmaceutical uses.

Quality control protocols for 3-(benzyloxy)pyridine-2-carboxylic acid emphasize rigorous HPLC purity testing and residual solvent analysis, addressing industry concerns about batch-to-batch consistency. These procedures align with ICH guidelines (International Council for Harmonisation), particularly for compounds intended for GMP manufacturing environments. Suppliers increasingly highlight these credentials in response to buyer inquiries about regulatory compliance standards.

Future research directions may explore the compound's utility in PROTAC technology (Proteolysis Targeting Chimeras) – an innovative approach in targeted protein degradation. The pyridine-2-carboxylic acid segment shows theoretical potential as a linker component in these bifunctional molecules, suggesting untapped applications in next-generation therapeutics. Such possibilities keep CAS 117523-29-2 relevant in cutting-edge drug discovery pipelines.